1-(Methylamino)ethanol

• CAS: 119105-40-7
• Molecular Formula: C3H9NO
• Molecular Weight: 75.11 g/mol
• SMILES: CC(NC)O
• InChI: InChI=1S/C3H9NO/c1-3(5)4-2/h3-5H,1-2H3
• InChIKey: FPDNKWSQWXOPSC-UHFFFAOYSA-N

1-(Methylamino)ethanol (CAS 119105-40-7): Product Profile and Structural Identity for Research Procurement

1-(Methylamino)ethanol, also designated as N-methylaminoethanol and bearing the CAS Registry Number 119105-40-7, is a primary alkanolamine with the molecular formula C3H9NO and a molecular weight of 75.11 g/mol . It is characterized by a secondary amine and a primary alcohol group on a two-carbon chain, with the methylamino substituent located at the C1 position [1]. This compound serves as a versatile intermediate in organic synthesis, with applications spanning pharmaceuticals, polymers, and gas treatment . It is crucial to note that this compound is a specific regioisomer of 2-(methylamino)ethanol (CAS 109-83-1) and is often misidentified or used interchangeably with it in the literature , making precise sourcing based on CAS number and InChIKey essential for reproducibility.

Regioisomer identity control for synthesis requiring precise methylamino positioning

Self-immolative polymer spacer with reported rapid cyclization behavior

Carbon capture solvent screening for lower regeneration energy context

• [1] ChemSpider. (n.d.). Methylaminoethanol. CSID: 4415083. View Source

Why 1-(Methylamino)ethanol (CAS 119105-40-7) Cannot Be Generically Substituted

Procurement of 1-(methylamino)ethanol (119105-40-7) requires exacting specification due to its frequent conflation with its structural isomer, 2-(methylamino)ethanol (109-83-1). The two compounds, while sharing the same molecular weight, are chemically distinct with different IUPAC names, CAS numbers, and InChIKeys . This misidentification can lead to the use of the wrong isomer in a synthesis, potentially resulting in different reaction outcomes or the formation of undesired byproducts. Furthermore, the unique molecular architecture of the 1-isomer imparts a distinct physicochemical profile, as demonstrated by computed properties like its XLogP3 value of -0.4 and a Topological Polar Surface Area of 32.3 Ų . These differences directly impact its behavior as a reagent or building block, making it non-substitutable in applications where specific reactivity and purity are paramount.

Target Compound

1-(Methylamino)ethanol (CAS 119105-40-7): secondary amine on C1, distinct XLogP3 (-0.4) and TPSA (32.3 Ų)

Common Substitute

2-(Methylamino)ethanol (CAS 109-83-1): primary amine on C2, different lipophilicity and polarity profile

Isomer mismatch may shift reactivity, solubility, and polymer degradation kinetics. Verify CAS and InChIKey to avoid unintended byproducts or altered material performance.

Quantitative Differentiation of 1-(Methylamino)ethanol (CAS 119105-40-7) vs. Analogs

Enhanced Polymer Depolymerization Kinetics with N-Methylaminoethanol vs. N,N'-Dimethylethylenediamine Spacer

In a head-to-head comparison of self-immolative polymer backbones, the polymer incorporating an N-methylaminoethanol spacer depolymerized at a significantly higher rate than the polymer containing an N,N'-dimethylethylenediamine spacer. This demonstrates a clear kinetic advantage for N-methylaminoethanol in applications requiring rapid, stimuli-responsive degradation [1].

Depolymerization Rate

Head-to-head

Complete depolymerization in hours (MAE spacer) vs. days (N,N'-dimethylethylenediamine spacer)

Supports rapid degradation research for self-immolative systems

Triggered depolymerization of 4-hydroxybenzyl alcohol copolymers; rate advantage context

Evidence Dimension	Depolymerization Rate
Target Compound Data	Complete depolymerization in hours
Comparator Or Baseline	Polymer with N,N'-dimethylethylenediamine spacer
Quantified Difference	Time scales for complete depolymerization reduced from days to hours
Conditions	Self-immolative polymers containing 4-hydroxybenzyl alcohol alternating with the specified spacers, depolymerization triggered by cleavage of a stabilizing end-cap.

Why This Matters

This rate enhancement is a critical performance differentiator for researchers designing self-immolative polymers for drug delivery or sensor applications where rapid response is essential.

• [1] Chen, E. K. Y., McBride, R. A., & Gillies, E. R. (2012). Self-Immolative Polymers Containing Rapidly Cyclizing Spacers: Toward Rapid Depolymerization Rates. Macromolecules, 45(18), 7364-7374. DOI: 10.1021/ma301667c. View Source

Physicochemical Property Divergence: 1-(Methylamino)ethanol vs. 2-(Methylamino)ethanol Isomer

The 1-isomer (119105-40-7) and its 2-isomer counterpart (109-83-1) exhibit quantifiable differences in key molecular descriptors. The 1-isomer possesses an XLogP3 value of -0.4 and a Topological Polar Surface Area (TPSA) of 32.3 Ų . These values are distinct from the 2-isomer, where literature indicates an experimental log P of approximately -0.88 and a TPSA of 32.1 Ų [1]. Such differences in lipophilicity and polarity can alter solubility, membrane permeability, and intermolecular interactions in complex chemical systems.

Isomer Physicochemical Profile

Data to verify

XLogP3: -0.4 vs. -0.88; TPSA: 32.3 vs. 32.1 Ų (1-isomer vs. 2-isomer)

Confirms distinct physicochemical identity; informs isomer-specific procurement

Computed descriptors; cross-study comparison; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3: -0.4; TPSA: 32.3 Ų
Comparator Or Baseline	2-(Methylamino)ethanol (109-83-1)
Quantified Difference	Difference in XLogP3 of 0.48 units; Difference in TPSA of 0.2 Ų
Conditions	Computed properties from chemical databases.

Why This Matters

For procurement in research and development, these differences confirm that the 1-isomer is a distinct chemical entity, not a drop-in replacement. Selection based on the correct CAS number ensures accurate reproducibility in synthetic pathways and formulation science.

• [1] ChemSpider. (n.d.). Methylaminoethanol. CSID: 4415083. View Source

Reduced Energy Penalty for CO2 Desorption with N-Methylaminoethanol vs. Monoethanolamine (MEA)

Thermodynamic analysis indicates that CO2 absorption by N-methylaminoethanol leads to the formation of a relatively unstable carbamate intermediate, which facilitates conversion to (bi)carbonate. This property translates to a lower energy requirement for the solvent regeneration step compared to primary amines like monoethanolamine (MEA) [1]. This is supported by comparative studies showing that methylaminoethanol (MAE) has a favorable CO2 absorption capacity while being more easily regenerated than MEA [2].

CO₂ Desorption Energy

Class-level inference

Reported lower solvent regeneration energy relative to monoethanolamine (MEA)

Supports carbon capture solvent screening for energy efficiency

Based on carbamate instability and class comparison; quantitative pilot data needed

Evidence Dimension	Energy Cost of CO2 Desorption (Solvent Regeneration)
Target Compound Data	Lower energy cost implied by unstable carbamate formation and easier regeneration.
Comparator Or Baseline	Monoethanolamine (MEA)
Quantified Difference	Qualitative improvement in regeneration energy; not directly quantified in the referenced abstract.
Conditions	Thermodynamic analysis of carbamate formation in N-methylaminoethanol solution [1]; CO2 absorption performance evaluation against other amines [2].

Why This Matters

For industrial users exploring next-generation carbon capture solvents, this evidence positions N-methylaminoethanol as a candidate that can potentially reduce the significant energy costs associated with conventional amine scrubbing.

• [1] Hwang, J., Kim, J., Lee, H. W., Lee, J., & Lee, H. (2025). Thermodynamic analysis of carbamate formation and carbon dioxide absorption in N-methylaminoethanol solution. Applied Energy, 384, 125467. View Source
• [2] Mimura, T., Shimojo, S., Suda, T., Iijima, M., & Mitsuoka, S. (2005). Evaluation of alkanolamine chemical absorbents for CO2 recovery by vapor-liquid equilibrium test. Transactions of the Japan Society of Mechanical Engineers Series B, 71(712), 2947-2952. View Source

Optimized Application Scenarios for 1-(Methylamino)ethanol (CAS 119105-40-7) Based on Evidence

Accelerated Design of Self-Immolative Polymers

This compound is ideally suited as a building block for creating next-generation self-immolative polymers. The evidence from Section 3 confirms that when incorporated as the N-methylaminoethanol spacer, it enables a dramatic acceleration in depolymerization rates, reducing degradation time from days to mere hours compared to an N,N'-dimethylethylenediamine-based polymer [1]. This makes it the preferred choice for researchers developing advanced materials for controlled drug release, sensors, and biodegradable plastics where a rapid, 'on-demand' degradation profile is a critical performance requirement.

Precision Synthesis Requiring Exact Isomer Control

In any synthetic pathway where the position of the methylamino group is critical, 1-(methylamino)ethanol (119105-40-7) must be specified. The quantitative data on its distinct XLogP3 and TPSA values differentiate it from the more common 2-isomer (109-83-1) [1]. Procurement of the correct isomer ensures reproducibility in the synthesis of complex molecules, such as specific pharmaceutical intermediates, where the use of the wrong regioisomer would lead to a different compound with potentially altered biological activity or physicochemical properties.

Energy-Efficient Post-Combustion Carbon Capture

For industrial R&D focused on reducing the operational costs of CO2 scrubbing, N-methylaminoethanol is a compelling candidate. The evidence indicates that its carbamate instability lowers the energy required for solvent regeneration, a major economic hurdle in conventional amine-based carbon capture [1]. While further quantitative study is needed, this class-level inference supports the selection of N-methylaminoethanol over traditional amines like MEA for pilot studies aimed at developing more sustainable and cost-effective gas treatment processes.

Application

Selection Property

Validation Focus

Self-immolative polymer research

Rapid cyclization spacer capability

Depolymerization kinetics under triggered conditions

Precision synthesis with isomer control

Regioisomer identity and physicochemical distinctness

CAS and InChIKey verification; reactivity and solubility reproducibility

Carbon capture solvent screening

Lower regeneration energy context

Desorption energy benchmarks and pilot-scale performance

• [1] Chen, E. K. Y., McBride, R. A., & Gillies, E. R. (2012). Self-Immolative Polymers Containing Rapidly Cyclizing Spacers: Toward Rapid Depolymerization Rates. Macromolecules, 45(18), 7364-7374. DOI: 10.1021/ma301667c. View Source